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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive technical information on Cy7.5 maleimide, a
near-infrared (NIR) fluorescent dye crucial for the sensitive detection and imaging of
biomolecules. Cyanine7.5 (Cy7.5) is a fluorescent dye that operates in the near-infrared
spectrum, making it highly valuable for applications requiring deep tissue penetration and
minimal background autofluorescence, such as in vivo imaging.[1] The maleimide functional
group allows for the specific covalent labeling of sulthydryl (thiol) groups, which are commonly
found in the cysteine residues of proteins and peptides.[2][3] This document outlines the
spectral properties of Cy7.5 maleimide, detailed experimental protocols for biomolecule
conjugation, and logical workflows to guide researchers in its application.

Core Spectrofluorometric and Physicochemical
Properties

Cy7.5 maleimide is available in both sulfonated (sulfo-Cy7.5) and non-sulfonated forms. The
addition of sulfo groups enhances the dye's water solubility, which can be advantageous for
labeling reactions in aqueous buffers without the need for organic co-solvents.[3][4] The choice
between the two forms depends on the specific application and the properties of the
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biomolecule being labeled. The key quantitative data for different variants of Cy7.5 and Cy7

maleimide are summarized below.

Table 1: Spectral Properties of sulfo-Cy7.5 Maleimide

Property Value References
Maximum Excitation

788 nm [41[5]
Wavelength (Aex)
Maximum Emission

797 nm [4]115]

Wavelength (Aem)

Molar Extinction Coefficient (g)

222,000 cm-1M-1

[4]115]

Fluorescence Quantum Yield
(@)

0.21

[4]115]

Solubility

Water, DMF, DMSO

[5]

Table 2: Spectral Properties of non-sulfonated Cy7.5 Maleimide

Property Value References
Maximum Excitation

788 nm [6]7]
Wavelength (Aex)
Maximum Emission

808 nm [6]7]

Wavelength (Aem)

Molar Extinction Coefficient ()

223,000 cm-1M-1

[6]7]

Fluorescence Quantum Yield

(®)

0.10

[7]

Solubility

Organic solvents (DMSO,

DMF), low in water

[6]7]

Table 3: Spectral Properties of Cy7 Maleimide
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Property Value References
Maximum Excitation

750 nm [31081[°1
Wavelength (Aex)
Maximum Emission

773 nm [3][8][9]

Wavelength (Aem)

Molar Extinction Coefficient (g)

199,000 cm-1M-1

[31E81e]

Fluorescence Quantum Yield

(®)

0.3

[8]19]

Solubility

DMSO,

DMF, DCM

[8]

Reaction Mechanism: Thiol-Maleimide Conjugation

The labeling of biomolecules with Cy7.5 maleimide occurs through a Michael addition

reaction. The maleimide group is an electrophile that exhibits high selectivity for the sulfhydryl

group of a cysteine residue, which acts as a nucleophile.[3] This reaction forms a stable,

covalent thioether bond. For the reaction to proceed efficiently, the pH of the buffer should be

maintained between 6.5 and 7.5.[3]
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Reaction of Cy7.5 maleimide with a protein sulfhydryl group.

Experimental Protocol for Protein Labeling
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This protocol provides a general framework for conjugating Cy7.5 maleimide to proteins.
Optimization may be necessary for specific proteins and applications.

1. Preparation of Protein Solution

Dissolve the protein containing free sulfhydryl groups in a degassed buffer at a pH of 7.0-7.5.
[2][10] Suitable buffers include PBS, Tris, or HEPES, ensuring they are free of any thiol-
containing compounds.[2][10] A typical protein concentration is between 1-10 mg/mL.[2]

Optional - Reduction of Disulfide Bonds: If the protein's cysteine residues are involved in
disulfide bonds, they must be reduced to generate free thiols.

o Add a 10- to 100-fold molar excess of a reducing agent like TCEP (tris(2-
carboxyethyl)phosphine) to the protein solution.[2][3]

o Incubate the mixture for 20-30 minutes at room temperature.[2][3] TCEP is recommended
as it does not need to be removed before adding the maleimide dye.[3]

. Preparation of Cy7.5 Maleimide Stock Solution

Allow the vial of Cy7.5 maleimide to equilibrate to room temperature before opening to
prevent moisture condensation.

Prepare a stock solution, typically at 10 mM, by dissolving the dye in an anhydrous organic
solvent such as DMSO or DMF.[2][10][11]

Vortex the solution to ensure the dye is fully dissolved.[11] This stock solution should be
used immediately or can be stored at -20°C for up to one month, protected from light and
moisture.[10][11]

. Labeling Reaction

While gently stirring or vortexing the protein solution, add the Cy7.5 maleimide stock
solution.

A 10- to 20-fold molar excess of dye to protein is a common starting point to ensure efficient
labeling.[3][10][11]
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Protect the reaction mixture from light and incubate for 2 hours at room temperature or
overnight at 4°C.[3][10]

. Purification of the Labeled Protein
It is critical to separate the fluorescently labeled protein from any unreacted, free dye.
Common purification methods include:

o Gel Filtration Chromatography: Use a resin like Sephadex G-25 to separate the larger
protein conjugate from the smaller, unbound dye molecules.[11]

o Dialysis: This method is suitable for water-soluble dyes like sulfo-Cy7.5.[2]

o Ultrafiltration: Spin columns with an appropriate molecular weight cutoff (MWCO) can be
used to concentrate the labeled protein while removing the free dye.[11]

. Determination of Degree of Labeling (DOL)

The DOL, or the average number of dye molecules conjugated to each protein, can be
calculated using absorbance measurements.

Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the
excitation maximum of Cy7.5 (e.g., ~788 nm).

The DOL can be calculated using the Beer-Lambert law, correcting for the dye's absorbance
at 280 nm.

. Storage of the Conjugate

For short-term storage (up to a week), keep the labeled protein at 4°C, protected from light.
[10]

For long-term storage, it is recommended to add a stabilizer like BSA (5-10 mg/mL) and a
microbial inhibitor like sodium azide (0.01-0.03%).[10] Alternatively, the conjugate can be
stored in 50% glycerol at -20°C for up to a year.[10]
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Experimental Workflow Diagram

The following diagram illustrates the typical workflow for labeling a protein with Cy7.5

maleimide.
1. Prepare Protein Solution
(pH 7.0-7.5, degassed buffer)
i
1 2. Optional: Reduce Disulfide Bonds ! : 3. Prepare Dye Stock Solution

i If no redu

; (Add TCEP, incubate 30 min) i

_____________________________ =

4. Labeling Reaction
)

(20 mM in anhydrous DMSO)

(10-20x molar excess of dye)
(2h at RT or overnight at 4°C

5. Purification
(Gel filtration, dialysis, or ultrafiltration)

:

6. Analysis & Storage
(Calculate DOL, store at 4°C or -20°C)

Click to download full resolution via product page

Experimental workflow for protein labeling with Cy7.5 maleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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. lumiprobe.com [lumiprobe.com]

. Cy7 maleimide, 2801565-54-6 | BroadPharm [broadpharm.com]
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e To cite this document: BenchChem. [A Technical Guide to Cy7.5 Maleimide: Properties,
Protocols, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395584/docs#a-technical-guide-to-cy7-5-
maleimide-properties-protocols-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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